5-(Bromomethylidene)dodecane

• CAS No.: 61668-15-3
• Molecular Formula: C13H25Br
• Molecular Weight: 261.24 g/mol
• IUPAC Name: 5-(bromomethylidene)dodecane
• InChI: InChI=1S/C13H25Br/c1-3-5-7-8-9-11-13(12-14)10-6-4-2/h12H,3-11H2,1-2H3
• InChI Key: UJQVKKMMGGDFSS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=CBr)CCCC

Description

5-(Bromomethylidene)dodecane is a brominated alkene derivative of dodecane (C₁₂H₂₆), where a bromine atom is attached to a methylidene group (CH₂=) at the fifth carbon of the dodecane chain. Thus, its properties and behavior must be inferred through comparisons with structurally similar dodecane derivatives, such as hexabromocyclododecane (HBCD), 5-methylundecane, and unsubstituted dodecane.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Bromomethylidene)dodecane typically involves the bromination of dodecane derivatives. One common method is the bromination of 5-methylenedodecane using bromine or N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is usually carried out in an inert solvent like carbon tetrachloride or chloroform under reflux conditions .

Industrial Production Methods: Industrial production of 5-(Bromomethylidene)dodecane may involve continuous flow processes to ensure high yield and purity. The use of advanced bromination techniques and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 5-(Bromomethylidene)dodecane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation Reactions: The bromomethylidene group can be oxidized to form corresponding aldehydes or carboxylic acids.

Common Reagents and Conditions:

Substitution: Sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Elimination: Strong bases such as sodium ethoxide (NaOEt) in ethanol.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Major Products:

Substitution: Formation of alcohols, ethers, or amines.

Elimination: Formation of alkenes.

Oxidation: Formation of aldehydes or carboxylic acids.

Scientific Research Applications

5-(Bromomethylidene)dodecane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Materials Science: Utilized in the preparation of polymers and advanced materials with specific properties.

Biology and Medicine: Investigated for its potential use in drug development and as a biochemical probe.

Industry: Employed in the production of specialty chemicals and as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of 5-(Bromomethylidene)dodecane involves its reactivity towards nucleophiles and electrophiles. The bromine atom acts as a leaving group, facilitating substitution and elimination reactions. The compound can also participate in radical reactions due to the presence of the bromomethylidene group. These reactions are crucial in various synthetic pathways and industrial applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Dodecane (C₁₂H₂₆)

Dodecane, a linear alkane, serves as a foundational reference for substituted derivatives. Key properties include:

• Stability : Highly resistant to oxidation due to the absence of double bonds or cyclic structures .
• Applications : Widely used as a solvent in membrane fabrication (e.g., reverse osmosis membranes), where its low polarity results in larger pore sizes compared to hexane . Also employed in biofuel production as a jet fuel surrogate due to its C12 chain length .
• Safety : High flash point (83°C) enhances safety in industrial applications .

Property	Dodecane	5-(Bromomethylidene)dodecane (Inferred)
Molecular Formula	C₁₂H₂₆	C₁₂H₂₃Br
Reactivity	Low (saturated alkane)	High (alkene + bromine substituent)
Solubility	Non-polar solvents	Moderate polarity due to Br and alkene
Thermal Stability	High	Likely lower due to Br and double bond

Hexabromocyclododecane (HBCD, C₁₂H₁₈Br₆)

HBCD, a brominated flame retardant, shares bromination but differs in structure (cycloalkane vs. linear alkene). Key contrasts:

• Environmental Impact : HBCD is persistent and bioaccumulative, raising regulatory concerns .
• Reactivity : Cyclic structure and multiple bromine atoms enhance flame retardancy but reduce thermal stability compared to linear brominated alkanes.
• Applications : Primarily used in polystyrene insulation, contrasting with the inferred solvent or intermediate roles of 5-(Bromomethylidene)dodecane.

5-Methylundecane (C₁₂H₂₆)

A branched alkane used in biofuel synthesis (75% yield in ethylene-to-dodecane reactions) . Differences include:

• Branching Effects : Methyl groups increase isomer diversity but reduce boiling points compared to linear dodecane.
• Functionality : Lacking bromine or alkenes, it is less reactive but more suitable as a fuel component.

Radiolytic Degradation of Dodecane Derivatives

Unsubstituted dodecane undergoes radiolytic degradation to produce hydrogen and fragmented hydrocarbons, while brominated or unsaturated derivatives (e.g., 5-(Bromomethylidene)dodecane) would likely degrade into brominated byproducts, complicating environmental persistence .

Research Findings and Data Tables

Table 1: Solvent Performance in Catalytic Reactions

Solvent	Isoprene Yield (%)	Selectivity (%)	Notes
Dodecane	25–30	65–70	Lower efficiency vs. base oil
PAO4 (base oil)	35–40	75–80	Higher polarity improves catalysis

Table 2: Combustion Efficiency in CO₂ Conversion

Compound	Conversion Efficiency (μs/nmol C)	Relative to Dodecane (%)
Dodecane	5.9	100
Decane	4.8	82
Benzotriazole	3.7–5.0	62–85

Critical Analysis of Contradictions and Gaps

• Solvent Selectivity : Dodecane underperforms PAO4 in isoprene synthesis , but its modified derivatives (e.g., brominated) might fill niche roles in halogenation or polymerization.
• Stability vs. Reactivity : While dodecane is thermally stable , the bromine and alkene in 5-(Bromomethylidene)dodecane likely reduce stability, necessitating stabilizers for industrial use.
• Environmental Impact : Unlike HBCD , linear brominated alkanes may exhibit lower bioaccumulation but require toxicity studies.